Cas no 298193-33-6 (2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 298193-33-6
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 6198593
• PubChem ID: 723132
• Update Time: 2025-05-24

2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[(2E)-3-PHENYLPROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE
• 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• AB00710613-01
• 298193-33-6
• CHEMBL210308
• AKOS000291681
• Z27358459
• SCHEMBL5455830
• MFCD00705017
• F0016-0676
• BDBM50185093
• 2-{[(2E)-3-phenyl-2-propenoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C18H18N2O2S/c19-17(22)16-13-8-4-5-9-14(13)23-18(16)20-15(21)11-10-12-6-2-1-3-7-12/h1-3,6-7,10-11H,4-5,8-9H2,(H2,19,22)(H,20,21)/b11-10+
• InChI Key： RJQQPJXOPSFATK-ZHACJKMWSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 298193-33-6)

2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its Chemical Abstracts Service number CAS No. 298193-33-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiophene class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including an amide linkage and a phenyl substituent, contributes to its unique chemical properties and potential pharmacological effects.

The compound's molecular framework is characterized by a fused ring system consisting of a benzene ring and a thiophene ring, which is further substituted with an amide group at the 3-position and a phenylpropenyl moiety at the 2-position. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in the context of medicinal chemistry. The (2E)-configuration of the double bond in the phenylpropenyl side chain is particularly noteworthy, as it may influence the compound's electronic properties and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the amide group and phenyl substituent may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This has opened up new avenues for designing molecules with enhanced selectivity and potency.

In the realm of drug discovery, benzothiophene derivatives have been extensively studied due to their versatility as pharmacophores. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, CAS No. 298193-33-6, represents a novel derivative that combines elements known to enhance bioactivity while minimizing off-target effects. This makes it a promising scaffold for developing next-generation therapeutics.

One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of both an amide and a carboxamide functionality provides multiple points for chemical modification, allowing chemists to tailor its properties for specific applications. For instance, linking this core structure to other bioactive moieties could yield compounds with improved solubility or tissue distribution.

The synthesis of such intricate molecules often presents significant challenges due to their stereochemical complexity. However, modern synthetic methodologies have made considerable progress in addressing these hurdles. Techniques like transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex benzothiophene derivatives like CAS No. 298193-33-6. These advances not only facilitate academic research but also hold promise for industrial-scale production.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of this compound is crucial for optimizing its therapeutic potential. Initial studies have hinted at its interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By systematically modifying its structure—such as altering the substitution pattern on the benzothiophene ring or introducing different functional groups—researchers can fine-tune its biological effects.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule might behave within a biological environment. These predictions help guide experimental efforts by highlighting key interactions that should be explored further. Such integrative approaches are becoming increasingly essential in modern pharmaceutical research.

Furthermore, the growing interest in green chemistry principles has influenced how such compounds are synthesized and studied. Researchers are increasingly adopting sustainable methodologies that minimize waste and reduce environmental impact while maintaining high yields and purity standards. This aligns with broader efforts within the pharmaceutical industry to develop more eco-friendly processes for producing active pharmaceutical ingredients (APIs).

The potential applications of CAS No. 298193-33-6 extend beyond traditional small-molecule drugs. Its unique structural features make it suitable for exploring novel therapeutic strategies, such as targeted protein degradation or modulating epigenetic mechanisms. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that address these challenges more effectively.

In conclusion,2-(2E)-3-phenylprop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 298193-33-6) represents a fascinating subject of study with significant implications for pharmaceutical science. Its complex architecture offers opportunities for developing innovative treatments across multiple therapeutic areas while adhering to cutting-edge synthetic and computational methodologies.